![molecular formula C11H13ClFNO2S B255078 1-[(3-Chloro-4-fluorophenyl)sulfonyl]piperidine](/img/structure/B255078.png)
1-[(3-Chloro-4-fluorophenyl)sulfonyl]piperidine
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Overview
Description
1-[(3-Chloro-4-fluorophenyl)sulfonyl]piperidine, also known as CFPS, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which plays a crucial role in pain sensation and inflammation. CFPS has been shown to have potential therapeutic applications in the treatment of chronic pain, inflammatory disorders, and cancer.
Mechanism of Action
1-[(3-Chloro-4-fluorophenyl)sulfonyl]piperidine works by binding to the TRPV1 ion channel and blocking its activity. TRPV1 channels are activated by various stimuli such as heat, capsaicin, and acid, and are involved in the transmission of pain signals. This compound blocks the activity of TRPV1 channels, thereby reducing pain sensation and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain sensation and inflammation in animal models of arthritis, colitis, and neuropathic pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been shown to have a good safety profile and does not cause any significant adverse effects in animal models.
Advantages and Limitations for Lab Experiments
1-[(3-Chloro-4-fluorophenyl)sulfonyl]piperidine is a potent and selective inhibitor of TRPV1 channels, which makes it a valuable tool for studying the role of these channels in pain sensation and inflammation. However, this compound has some limitations for lab experiments. It is a relatively expensive compound, which may limit its use in some labs. In addition, this compound has a low solubility in water, which may make it difficult to use in some assays.
Future Directions
There are several future directions for research on 1-[(3-Chloro-4-fluorophenyl)sulfonyl]piperidine. One area of research is the development of more potent and selective TRPV1 inhibitors. Another area of research is the development of new therapeutic applications for this compound, such as the treatment of cancer. In addition, further studies are needed to determine the long-term safety and efficacy of this compound in humans. Overall, this compound has shown great promise as a tool for studying the role of TRPV1 channels in pain sensation and inflammation, and as a potential therapeutic agent for the treatment of various disorders.
Synthesis Methods
The synthesis of 1-[(3-Chloro-4-fluorophenyl)sulfonyl]piperidine involves the reaction of 3-chloro-4-fluorobenzenesulfonyl chloride with piperidine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The resulting product is then purified using column chromatography or recrystallization.
Scientific Research Applications
1-[(3-Chloro-4-fluorophenyl)sulfonyl]piperidine has been extensively used in scientific research to study the role of TRPV1 ion channels in pain sensation and inflammation. It has been shown to be a potent and selective inhibitor of TRPV1 channels, which are involved in the transmission of pain signals. This compound has also been used to study the role of TRPV1 channels in inflammatory disorders such as arthritis and colitis. In addition, this compound has been shown to have potential therapeutic applications in the treatment of cancer, as TRPV1 channels are overexpressed in many cancer cells.
properties
Molecular Formula |
C11H13ClFNO2S |
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Molecular Weight |
277.74 g/mol |
IUPAC Name |
1-(3-chloro-4-fluorophenyl)sulfonylpiperidine |
InChI |
InChI=1S/C11H13ClFNO2S/c12-10-8-9(4-5-11(10)13)17(15,16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2 |
InChI Key |
XASSXZKUKLSHGD-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)F)Cl |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)F)Cl |
Origin of Product |
United States |
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